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Compound of Interest

Compound Name: EMD 495235

cat. No.: B1639812

Technical Support Center: EMD 495235

This technical support center provides guidance on the stability and storage of EMD 495235, a
research compound. The information is intended for researchers, scientists, and drug
development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for EMD 4952357

Al: For long-term stability, EMD 495235 should be stored at -20°C in a tightly sealed container,
protected from light. Under these conditions, the compound is stable for at least two years.

Q2: Can | store EMD 495235 at 4°C for a short period?

A2: Yes, for short-term storage (up to one month), EMD 495235 can be stored at 4°C.
However, it is crucial to minimize exposure to humidity and light.

Q3: How should | handle the compound upon receiving it?

A3: Upon receipt, it is recommended to equilibrate the vial to room temperature before opening
to prevent moisture condensation. The compound is supplied as a solid, and any unused
portion should be stored under the recommended long-term conditions.

Q4: Is EMD 495235 sensitive to light?
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A4: Yes, EMD 495235 is photolabile. All handling and experimental procedures should be
performed under subdued light conditions. Use amber vials or wrap containers with aluminum
foil to protect from light exposure.

Q5: What solvents are recommended for dissolving EMD 4952357

A5: EMD 495235 is soluble in organic solvents such as DMSO and ethanol. For aqueous
solutions, it is recommended to first prepare a concentrated stock solution in an organic solvent
and then dilute it with the aqueous buffer of choice.

Troubleshooting Guide

Issue Possible Cause Recommended Solution

Verify that the compound has
Inconsistent experimental Compound degradation due to  been stored at -20°C and
results improper storage. protected from light. Prepare

fresh stock solutions.

Aliguot stock solutions into
Repeated freeze-thaw cycles ) )
_ single-use volumes to avoid
of stock solutions. )
multiple freeze-thaw cycles.

Ensure the use of a
recommended organic solvent
like DMSO. Gently warm the
solution to aid dissolution if

Difficulty dissolving the Incorrect solvent or low

compound temperature.

necessary.

Equilibrate the vial to room

Compound has absorbed temperature before opening.
moisture. Store in a desiccator if
necessary.

Increase the percentage of the

S o organic co-solvent or use a
Precipitation of the compound Low solubility in aqueous
) ) surfactant. Prepare fresh
in agueous media buffers. o
dilutions from the stock

solution for each experiment.
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Stability Data

The stability of EMD 495235 has been evaluated under various conditions. The following tables
summarize the percentage of the compound remaining after storage.

Table 1: Solid-State Stability of EMD 495235

Storage

. 1 Month 6 Months 12 Months 24 Months
Condition
-20°C, Protected

) >99% >99% >99% >99%
from Light
4°C, Protected

, >09% 98.5% 97.2% 95.1%
from Light
25°C / 60% RH,
Protected from 98.1% 94.3% 90.5% 85.4%
Light
40°C / 75% RH,
Protected from 95.2% 88.7% 81.3% 72.6%
Light
25°C, Exposed

90.3% 75.8% 60.1% 45.9%

to Light

Table 2: Stability of EMD 495235 in Solution (10 mM in DMSO)

Storage

- 1 Week 1 Month 3 Months 6 Months
Condition
-20°C >99% >99% 98.9% 97.5%
4°C 98.7% 96.4% 92.1% 87.8%
25°C 95.1% 89.9% 80.4% 70.2%

Experimental Protocols
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Protocol 1: Solid-State Stability Assessment

o Sample Preparation: Weigh approximately 5 mg of EMD 495235 into separate amber glass
vials for each storage condition and time point.

e Storage: Store the vials under the conditions specified in Table 1.

o Sample Analysis: At each designated time point, dissolve the contents of a vial in a known
volume of DMSO to a final concentration of 1 mg/mL.

o Quantification: Analyze the samples by High-Performance Liquid Chromatography (HPLC)
with a UV detector. The peak area of EMD 495235 is compared to that of a freshly prepared
standard solution to determine the percentage remaining.

Protocol 2: Solution Stability Assessment

Sample Preparation: Prepare a 10 mM stock solution of EMD 495235 in DMSO.

Aliquoting: Aliquot the stock solution into amber vials.

Storage: Store the aliquots under the conditions specified in Table 2.

Sample Analysis: At each time point, analyze an aliquot directly by HPLC.

Quantification: Compare the peak area of the stored sample to that of a freshly prepared 10
mM solution to determine the percentage remaining.

Visualizations
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Caption: Recommended workflow for handling and storage of EMD 495235.
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Caption: Troubleshooting logic for inconsistent experimental results.

 To cite this document: BenchChem. [EMD 495235 stability and storage conditions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1639812#emd-495235-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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